molecular formula C15H17N3O B7501394 N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide

N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide

Cat. No. B7501394
M. Wt: 255.31 g/mol
InChI Key: ZFEACDFIEVKAQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide, commonly known as DMMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. DMMPA belongs to the pyrazine family of compounds and has been studied extensively for its pharmacological effects.

Mechanism of Action

DMMPA is believed to exert its pharmacological effects through the modulation of various signaling pathways in the brain. Specifically, it has been shown to inhibit the activity of pro-inflammatory cytokines, reduce oxidative stress, and modulate the activity of certain neurotransmitters, such as dopamine and acetylcholine.
Biochemical and Physiological Effects
DMMPA has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. These effects include the inhibition of pro-inflammatory cytokines, the reduction of oxidative stress, and the modulation of neurotransmitter activity. Additionally, DMMPA has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMMPA as a research tool is its relatively low toxicity, making it a safe compound to use in laboratory experiments. Additionally, its anti-inflammatory and antioxidant properties make it a valuable tool for studying the role of inflammation and oxidative stress in various disease models. However, one limitation of DMMPA is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on DMMPA. One area of interest is the development of more efficient synthesis methods for the compound, which could make it more widely available for scientific research. Additionally, further studies are needed to fully understand the mechanisms of action of DMMPA and its potential therapeutic applications. Finally, there is a need for more in-depth studies on the safety and toxicity of DMMPA, particularly in human subjects.

Synthesis Methods

DMMPA can be synthesized using a variety of methods, including the reaction of 2,4-dimethylbenzylamine with ethyl 2-bromoacetate, followed by treatment with hydrazine hydrate. Other methods include the reaction of 2,4-dimethylbenzylamine with ethyl 2-chloroacetate, followed by treatment with hydrazine hydrate.

Scientific Research Applications

DMMPA has been extensively studied for its potential therapeutic properties, particularly in the treatment of various neurological disorders. Studies have shown that DMMPA has significant anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

properties

IUPAC Name

N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17N3O/c1-11-4-5-13(12(2)8-11)10-18(3)15(19)14-9-16-6-7-17-14/h4-9H,10H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZFEACDFIEVKAQD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)CN(C)C(=O)C2=NC=CN=C2)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(2,4-dimethylphenyl)methyl]-N-methylpyrazine-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.